Cas no 631-71-0 (Ethyl abietate)

• Product Name: Ethyl abietate
• CAS No: 631-71-0
• MF: C₂₂H₃₄O₂
• MW: 330.504167079926
• MDL: MFCD30188148
• CID: 504994
• PubChem ID: 87561708
• Update Time: 2025-04-19

Ethyl abietate Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-,ethyl ester, (1R,4aR,4bR,10aR)-
• Ethyl Abietate
• 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-,ethyl ester, (1R,4aR,4bR,10
• ethyl (1R,4aR,4bR,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylate
• Abieta-7,13-dien-18-saeure-aethylester
• ABIETIC ACID ETHYL ESTER
• Abietinsaeure-aethylester
• EINECS 211-166-0
• Ethyl abietate,technical
• ethyl dehydroabietate
• Ethyl Rosinate
• Rosin Acid Ethyl Ester
• Abietic acid, ethyl ester
• 46YCT42ESP
• Ethyl abietate, technical
• EthylAbietate
• Ethyl 13-isopropylpodocarpa-7,13-dien-15-oate
• CHEBI:170129
• AI3-01841
• DTXSID50212434
• 631-71-0
• Podocarpa-7,13-dien-15-oic acid, 13-isopropyl-, ethyl ester
• (1R,4aR,4bR,10aR)-Ethyl 7-isopropyl-1,4a-dimethyl-1,2,3,4,4a,4b,5,6,10,10a-decahydrophenanthrene-1-carboxylate
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, ethyl ester, (1R-(1alpha,4abeta,4balpha,10aalpha))-
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, ethyl ester, (1R-(1alpha,4a beta,4b alpha,10a alpha))-
• UNII-46YCT42ESP
• NS00022589
• Ethyl 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-1-phenanthrenecarboxylate, (1R-(1alpha,4abeta,4balpha,10aalpha))-
• SCHEMBL2418156
• Q27258968
• AGUBCDYYAKENKG-YVNJGZBMSA-N
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, ethyl ester, (1R,4aR,4bR,10aR)-
• CHEMBL3358315
• D88198
• ethyl (1R,4aR,4bR,10aR)-1,4a-dimethyl-7-(propan-2-yl)-1,2,3,4,4a,4b,5,6,10,10a-decahydrophenanthrene-1-carboxylate
• Ethyl abietate

• MDL： MFCD30188148
• Inchi： 1S/C22H34O2/c1-6-24-20(23)22(5)13-7-12-21(4)18-10-8-16(15(2)3)14-17(18)9-11-19(21)22/h9,14-15,18-19H,6-8,10-13H2,1-5H3/t18-,19+,21+,22+/m0/s1
• InChI Key： AGUBCDYYAKENKG-YVNJGZBMSA-N
• SMILES： O(CC)C([C@]1(C)CCC[C@]2(C)[C@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O

Computed Properties

• Exact Mass: 330.25600
• Monoisotopic Mass: 330.25588
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: A light yellowish brown viscous liquid with a faint resinous smell
• Density: 1,03 g/cm3
• Boiling Point: 417.9 ºC at 760 mmHg
• Flash Point: 178°C
• Refractive Index: 1.5270-1.5290
• PSA: 26.30000
• LogP: 5.68470
• Solubility: It is insoluble in water, but soluble in a variety of organic solvents. It can dissolve a variety of resins and increase the plasticity of resins. Ethyl rosin acid has almost no saponification and can be used to make alkaline resistant substances

Ethyl abietate Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons